Cas no 2229410-07-3 (2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol
• CAS No: 2229410-07-3
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6241795
• PubChem ID: 165659144
• Update Time: 2025-07-19

2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol
• EN300-1807731
• 2229410-07-3

• Inchi： 1S/C15H19NO/c1-11-7-8-12(9-15(2,16)10-17)14-6-4-3-5-13(11)14/h3-8,17H,9-10,16H2,1-2H3
• InChI Key： XFERMDKWNHHTGD-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(C)=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol

Introduction to 2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol (CAS No. 2229410-07-3)

2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol (CAS No. 2229410-07-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The molecule's structure includes an amino group, a methyl group, and a substituted naphthalene ring, which collectively contribute to its chemical and biological properties.

The chemical structure of 2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol is particularly noteworthy due to its multifunctional nature. The presence of the amino group allows for potential interactions with various biological targets, such as enzymes and receptors. The methyl group and the substituted naphthalene ring provide additional steric and electronic effects that can influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have focused on the potential therapeutic applications of 2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol. One area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs. Research has shown that this compound can selectively bind to specific GPCRs, potentially leading to the development of new treatments for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

In addition to its receptor-modulating properties, 2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have potential as an anti-inflammatory agent in the treatment of inflammatory diseases.

The pharmacokinetic profile of 2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which may facilitate once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-2-methyl-3-(4-methylnaphthalen-1-yl)propan-1-ol. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported. These findings are promising and warrant further investigation in larger-scale clinical trials.

The synthetic route for producing 2-amino-2-methyl-3-(4-methylnaphthalen-1-y l)propan - 1 - ol has been optimized to ensure high yields and purity. The synthesis involves several steps, including the formation of the naphthalene derivative, introduction of the amino and methyl groups, and final purification processes. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for research and development purposes.

In conclusion, 2-amino - 2 - methyl - 3 - ( 4 - methylnaphthalen - 1 - yl ) propan - 1 - ol ( CAS No . 2229410 - 07 - 3 ) represents a promising candidate in the field of medicinal chemistry . Its unique structural features , combined with its potential therapeutic applications , make it an attractive target for further research . Ongoing studies will continue to explore its biological activities , pharmacokinetic properties , and clinical potential , paving the way for potential new treatments in various medical conditions .